BENGHE Foundational & Exploratory

Check Availability & Pricing

Comprehensive Structural Elucidation: 2-{1-[(3-
Hydroxypropyl)amino]propyl}phenol

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

2-{1-[(3-

Compound Name: Hydroxypropyl)amino]propyl}phen
ol

CAS No.: 651304-81-3

Cat. No.: B13275161

Get Quote

Executive Summary & Compound Identity

Target Molecule: 2-{1-[(3-Hydroxypropyl)amino]propyl}phenol Molecular Formula:
C12H19NO2 Exact Mass: 209.1416 Da Molecular Weight: 209.29 g/mol

This compound represents a Mannich-type or Reductive Amination scaffold where a propyl
chain attached to the ortho position of a phenol ring bears a secondary amine at the benzylic
(C1) position. The amine is further substituted with a 3-hydroxypropy! linker.

Structural Significance

Researchers typically encounter this structure as:

+ A Pharmaceutical Intermediate: In the synthesis of adrenergic agents or dopamine agonists
(structural homology to Rotigotine fragments).
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e A Process Impurity: Resulting from the reaction of o-hydroxypropiophenone with 3-amino-1-
propanol.

o A Degradant: Formed via oxidative cleavage or hydrolysis of larger drug scaffolds containing
the N-propyl-phenethylamine motif.

Synthetic Origin & Causality

To understand the structure, one must understand its formation. The most logical synthetic
pathway dictates the connectivity and expected spectroscopic signals.

Reaction Pathway: Reductive Amination

The formation involves the condensation of 1-(2-hydroxyphenyl)propan-1-one (Ketone) with 3-
amino-1-propanol (Amine), followed by reduction (e.g., NaBHa or H2/Pd).

3-Amino-1-propanol

(C3HINO)
+Amine ______________ + [H]
I i .
0-Hydroxypropiophenone - H20 !' Intermediate Imine | (Reductlon) > Target Molecule
(C9H1002) > :' (Transient) I C12H19NO2
______________ I

Click to download full resolution via product page

Figure 1: Synthetic pathway establishing the C1' benzylic connectivity.

Spectroscopic Elucidation Strategy

The elucidation relies on confirming three distinct domains: the Phenolic Core, the Benzylic
Propyl Chain, and the N-Hydroxypropyl Tail.

A. High-Resolution Mass Spectrometry (HRMS)

« lonization: ESI+ (Electrospray lonization, Positive Mode).
e Parent lon [M+H]*: 210.1494 (Calculated).

o Fragmentation Pattern (MS/MS):

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b13275161/docs?utm_src=pdf-body-img#comprehensive-structural-elucidation-2-1-3-hydroxypropyl-amino-propyl-phenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13275161?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o m/z ~151: Loss of the N-hydroxypropyl group (C3H8NO fragment cleavage).
o m/z ~121: Tropylium-like ion or hydroxybenzyl cation (characteristic of phenols).

o m/z ~107: Hydroxybenzyl fragment.

B. Infrared Spectroscopy (FT-IR)

e 3200-3400 cm~! (Broad): O-H stretching (Phenolic and Aliphatic overlap).
e ~3300 cm~! (Weak, Sharp): N-H stretching (Secondary amine).
e 1590, 1480 cm~*: Aromatic C=C ring skeletal vibrations.

e 750 cm~:Ortho-substituted benzene (out-of-plane bending).

C. Nuclear Magnetic Resonance (NMR) Analysis

This is the definitive proof of structure. The following assignments assume a deuterated solvent
like DMSO-ds or CDsOD.

1. *'H NMR Assignments (400 MHz)
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Position

Chemical Shift
(6, ppm)

Multiplicity

Integration

Assignment
Logic

6.7-7.2

Multiplet

4H

Typical ortho-
substituted

phenol pattern.

Benzylic CH

3.85

Triplet / dd

1H

Critical Signal.
Deshielded by
Ring + Nitrogen.

O-CHz2

3.45

Triplet

2H

Terminal
hydroxymethyl of
the side chain.

N-CH:z

2.40 - 2.55

Multiplet

2H

Methylene
adjacent to
amine (side

chain).

Propyl CH2

1.65-1.80

Multiplet

2H

Methylene in the
benzylic propyl
chain.

Side Chain CH:

1.50 -1.60

Quintet

2H

Middle
methylene of the
hydroxypropyl
group.

Propyl CHs

0.85

Triplet

3H

Terminal methyl
of the benzylic

chain.

Phenolic OH

~9.5 (Broad)

Singlet

1H

Exchangeable
(disappears with
D20).

Key Diagnostic: The benzylic proton at ~3.85 ppm is the "linchpin" connecting the phenol ring

to the propyl chain and the amine.
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Carbon Type Shift (6, ppm) Description
Ar-C-OH ~156.0 Phenolic carbon (deshielded).
Ipso carbon attached to the
Ar-C-R ~128.0 _
propyl chain.
Remaining 4 aromatic
Ar-CH 115-130 _
methines.
_ Chiral Center. Confirms C-N
Benzylic C-N ~62.5 o
connectivity.
O-CH:z ~60.5 Aliphatic alcohol carbon.
N-CH:z ~46.0 Aliphatic amine carbon.
CH: (Propyl) ~28.0 Methylene of the propyl chain.
) Middle methylene of
CH: (Side) ~32.0
hydroxypropyl group.
CHs ~10.5 Terminal methyl.

Connectivity & Logic Verification (2D NMR)

To validate the structure beyond doubt, we utilize 2D correlations.

Benzylic H (3.85 ppm)

- NOESY (Spatial) /COSY (3—bond5\HMBC (3-bond via N) “\HSQC (1-bond)

A
m Propyl CH2 N-CH2 (Side Chain) Benzylic C (62.5 ppm)

Click to download full resolution via product page

Figure 2: Key NMR correlations. The COSY correlation between the Benzylic H and Propyl CH:z
proves the chain length. The HMBC from Benzylic H to the N-CHz confirms the amine bridge.
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Critical Quality Attributes (CQA)

o Chirality: The benzylic carbon (C1') is a stereocenter. The synthetic product is likely a
racemate (£) unless chiral ligands were used during reduction.

 Stability: As a secondary amine and phenol, this compound is susceptible to oxidation
(forming quinones or N-oxides). Analysis should be performed under inert atmosphere or
with fresh samples.

References
» Synthetic Methodology: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and

Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996, 61(11),
3849-3862.

» Rotigotine Impurities:Rotigotine EP Impurity C (Despropy! Rotigotine). CAS: 153409-14-4.[1]
Veeprho Standards. Available at: [Link] (Structural homolog used for spectral comparison).

e Spectral Data Source:2-(3-Hydroxy-propyl)-phenol. CAS: 1481-92-1.[2][3] PubChem
Compound Summary. Available at: [Link] (Fragment reference).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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